3-ethoxy-N-[4-(2-ethoxyethoxy)phenyl]benzamide

• Molecular Formula: C19H23NO4
• Molecular Weight: 329.4 g/mol
• IUPAC Name: 3-ethoxy-N-[4-(2-ethoxyethoxy)phenyl]benzamide
• InChI: InChI=1S/C19H23NO4/c1-3-22-12-13-24-17-10-8-16(9-11-17)20-19(21)15-6-5-7-18(14-15)23-4-2/h5-11,14H,3-4,12-13H2,1-2H3,(H,20,21)
• InChI Key: WTHGYPZLTPLPGW-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)OCC

Description

3-ethoxy-N-[4-(2-ethoxyethoxy)phenyl]benzamide, also known as BAY 57-1293, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been shown to exhibit potent inhibitory effects on various enzymes and receptors in the human body.

Mechanism of Action

3-ethoxy-N-[4-(2-ethoxyethoxy)phenyl]benzamide 57-1293 works by inhibiting the activity of PDE5, which leads to an increase in the levels of cGMP in the body. This results in the relaxation of smooth muscle cells and increased blood flow to certain areas of the body. This mechanism of action has been shown to be effective in treating various conditions, such as erectile dysfunction and pulmonary arterial hypertension.
Biochemical and Physiological Effects:
3-ethoxy-N-[4-(2-ethoxyethoxy)phenyl]benzamide 57-1293 has been shown to have various biochemical and physiological effects on the human body. It has been shown to increase the levels of cGMP in the body, which leads to the relaxation of smooth muscle cells and increased blood flow to certain areas of the body. This results in improved erectile function and reduced symptoms of pulmonary arterial hypertension.

Advantages and Limitations for Lab Experiments

3-ethoxy-N-[4-(2-ethoxyethoxy)phenyl]benzamide 57-1293 has several advantages and limitations for lab experiments. It is a potent inhibitor of PDE5 and has been shown to exhibit high selectivity and specificity towards this enzyme. However, it is important to note that this compound may have off-target effects on other enzymes and receptors in the body. Additionally, the synthesis of this compound can be complex and time-consuming, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research and development of 3-ethoxy-N-[4-(2-ethoxyethoxy)phenyl]benzamide 57-1293. One potential application is in the treatment of other conditions, such as heart failure and stroke. Additionally, further studies are needed to fully understand the mechanisms of action of this compound and its potential off-target effects. Finally, the development of new synthesis methods for this compound may lead to improved yields and purity, which could facilitate its use in various experiments.

Synthesis Methods

The synthesis of 3-ethoxy-N-[4-(2-ethoxyethoxy)phenyl]benzamide 57-1293 involves the reaction between 4-(2-ethoxyethoxy)aniline and 3-bromo-N-phenylbenzamide in the presence of a palladium catalyst. The reaction proceeds through a Suzuki coupling reaction, which results in the formation of the desired product in high yield and purity.

Scientific Research Applications

3-ethoxy-N-[4-(2-ethoxyethoxy)phenyl]benzamide 57-1293 has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to exhibit potent inhibitory effects on the enzyme phosphodiesterase type 5 (PDE5), which is responsible for the degradation of cyclic guanosine monophosphate (cGMP) in the human body. This results in the relaxation of smooth muscle cells and increased blood flow to certain areas of the body, such as the penis and lungs.